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Compound of Interest

Compound Name: 4-Bromo-2-fluorobiphenyl!

Cat. No.: B126189

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 4-Bromo-2-
fluorobiphenyl as a key intermediate in the discovery and development of novel
agrochemicals. This document details synthetic protocols, biological activity data for derived
compounds, and standardized bioassay methodologies to facilitate research and development
in the agrochemical sector.

Introduction

4-Bromo-2-fluorobiphenyl is a halogenated aromatic hydrocarbon that serves as a versatile
building block in organic synthesis.[1][2] Its unique substitution pattern, featuring both bromine
and fluorine atoms, allows for selective functionalization through various cross-coupling
reactions, making it an attractive starting material for the synthesis of complex molecules with
potential biological activity. In agrochemical research, this compound is a valuable precursor for
the development of novel fungicides, herbicides, and insecticides. The presence of the fluorine
atom can enhance metabolic stability and binding affinity of the final compound to its biological
target, while the bromine atom provides a reactive handle for further chemical modifications.

Application: Synthesis of a Novel Biphenyl
Carboxamide Fungicide
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This section outlines the proposed synthesis and fungicidal activity of a novel biphenyl
carboxamide derivative, N-(4'-bromo-2'-fluoro-[1,1'-biphenyl]-2-yl)-2-
(trifluoromethyl)benzamide, conceptualized from 4-Bromo-2-fluorobiphenyl. This class of
compounds has shown promise as potent fungicides, particularly as succinate dehydrogenase
inhibitors (SDHISs).

Proposed Synthetic Pathway

The synthesis of the target fungicide from 4-Bromo-2-fluorobiphenyl can be envisioned
through a multi-step process involving the introduction of an amino group followed by an amide
coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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